Cas no 80549-01-5 (Technetium 3-amino-1-hydroxypropane-1,1-diphosphonate)

• Product Name: Technetium 3-amino-1-hydroxypropane-1,1-diphosphonate
• CAS No: 80549-01-5
• MF: C₃H₁₁NO₇P₂Tc
• MW: 333.975720643997
• CID: 985804
• Update Time: 2023-08-02

Technetium 3-amino-1-hydroxypropane-1,1-diphosphonate Chemical and Physical Properties

Names and Identifiers

• technetium Tc 99m 3-amino-1-hydroxypropane-1,1-diphosphonate
• 3-amino-1,1-diphosphonatopropan-1-ol,technetium(4+)
• Technetium 3-amino-1-hydroxypropane-1,1-diphosphonate

• Inchi： 1S/C3H11NO7P2.Tc/c4-2-1-3(5,12(6,7)8)13(9,10)11;/h5H,1-2,4H2,(H2,6,7,8)(H2,9,10,11);/i;1+1
• InChI Key： ZCMGBSHRGHWJSG-IEOVAKBOSA-N
• SMILES： [99Tc].P(C(CCN)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Topological Polar Surface Area: 161